BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Aminopiperidin-2-one IUPAC nomenclature
and CAS number

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Aminopiperidin-2-one

Cat. No.: B1281985

Technical Guide: 1-Aminopiperidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise summary of the fundamental identification properties of 1-
Aminopiperidin-2-one. Due to a notable scarcity of in-depth technical and experimental data
in publicly accessible scientific literature, this guide is focused on delivering the core
nomenclature and registration information for this chemical compound. Further research is
required to elucidate its synthesis, reactivity, and biological activity.

Chemical Identification

The compound 1-Aminopiperidin-2-one is a heterocyclic organic molecule. Its core structure
consists of a piperidin-2-one ring, which is a six-membered lactam, with an amino group
substituted at the nitrogen atom (position 1).
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Property Value

IUPAC Name 1-aminopiperidin-2-one[1]
CAS Number 31967-09-6[1]

Molecular Formula C5H10N20J1]

Molecular Weight 114.15 g/mol [1]

Structural Information

A 2D representation of the chemical structure for 1-Aminopiperidin-2-one is provided below.

Figure 1: Chemical structure of 1-Aminopiperidin-2-one.

Data Availability

A comprehensive search of scientific databases and literature reveals a significant lack of
detailed experimental data for 1-Aminopiperidin-2-one. Information regarding its synthesis,
physical and chemical properties, spectroscopic data, and biological activity is not readily
available. The search results frequently yielded information on related but distinct isomers,
such as 3-aminopiperidin-2-one and 4- and 5-aminopiperidin-2-ones, indicating that research
has been more focused on these structural analogs.

Conclusion

While the fundamental identifiers for 1-Aminopiperidin-2-one, its IUPAC name and CAS
number, are established, there is a clear gap in the scientific literature regarding its detailed
characterization and potential applications. This presents an opportunity for novel research to
explore the synthesis and properties of this compound, which could be of interest to the fields
of medicinal chemistry and materials science. Researchers are encouraged to investigate this
molecule to expand the current body of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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